Cas no 69980-24-1 (rac-Nicotine-d3)

rac-Nicotine-d3 Properties

Names and Identifiers

• Pyridine,3-[1-(methyl-d3)-2-pyrrolidinyl]- (9CI)
• DL-Nicotine-(methyl-d3)
• Nicotine-d3
• rac-Nicotine-d3
• (+/-)-Nicotine-methyl-d3
• ( inverted exclamation markA)-Nicotine-d3
• (R,S)-Nicotine-d3
• 3-(1-trideuteriomethyl-pyrrolidin-2-yl)-pyridine
• DL-Nicotine-d3
• DL-Nicotine-d3 (methyl-d3)
• Nicotin-N'-d(3)
• Nicotin-N-methyl-d3
• rac-N-[methyl-d3]nicotine
• +Expand

• InChIKey： SNICXCGAKADSCV-FIBGUPNXSA-N

Computed Properties

• Exact Mass: 165.13500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Heavy Atom Count: 12
• Complexity: 147
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.78620
• PSA: 16.13000
• Refractive Index: n20/D 1.5265(lit.)
• Boiling Point: 247 °C/745 mmHg(lit.)
• Flash Point: 215 °F
• Stability/Shelf Life: May Turn Brown on Exposure to Light or Air
• Density: 1.029 g/mL at 25 °C(lit.)